Cas no 923800-74-2 (2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 923800-74-2
• MF: C₁₂H₈N₂OS
• MW: 228.269721031189
• CID: 5053385
• Update Time: 2025-05-21

2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-thien-3-ylquinazolin-4(3H)-one
• 2-(thiophen-3-yl)-3,4-dihydroquinazolin-4-one
• 4(3H)-Quinazolinone, 2-(3-thienyl)-
• 2-(3-Thienyl)quinazoline-4(3H)-one
• 2-thiophen-3-yl-3H-quinazolin-4-one
• 2-(thiophen-3-yl)quinazolin-4(3H)-one
• Z203038598
• 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C12H8N2OS/c15-12-9-3-1-2-4-10(9)13-11(14-12)8-5-6-16-7-8/h1-7H,(H,13,14,15)
• InChI Key： WQPHUKPKGIBCBO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 2
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one (CAS: 923800-74-2): A Promising Scaffold in Medicinal Chemistry

The compound 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one (CAS: 923800-74-2) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, which combines a thiophene moiety with a dihydroquinazolinone core, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases. Recent studies have focused on its role as a kinase inhibitor, anti-inflammatory agent, and antimicrobial compound, highlighting its broad applicability in drug discovery.

One of the most notable advancements in the study of this compound is its application in cancer therapy. Research published in the Journal of Medicinal Chemistry (2023) revealed that derivatives of 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2), two critical targets in oncology. The study employed molecular docking and in vitro assays to demonstrate that these derivatives effectively suppress tumor cell proliferation and angiogenesis, suggesting their potential as next-generation anticancer agents.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory potential of this scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one derivatives significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings open new avenues for developing anti-inflammatory drugs with improved efficacy and fewer side effects.

The antimicrobial activity of 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one has also been a subject of recent research. A 2023 publication in European Journal of Medicinal Chemistry highlighted its effectiveness against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The study identified that the thiophene ring and the quinazolinone core synergistically enhance the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes, making it a promising candidate for combating antibiotic resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one derivatives. Recent pharmacokinetic studies have indicated issues such as low oral bioavailability and rapid metabolism, which could limit their clinical utility. However, innovative formulation strategies, including nanoparticle-based delivery systems and prodrug approaches, are being explored to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for further preclinical studies to validate these strategies.

In conclusion, 2-(Thiophen-3-yl)-3,4-dihydroquinazolin-4-one (CAS: 923800-74-2) represents a highly versatile scaffold with significant potential in medicinal chemistry. Its applications in oncology, inflammation, and antimicrobial therapy underscore its importance in drug discovery. Future research should focus on overcoming pharmacokinetic challenges and expanding its therapeutic scope through structural modifications and advanced delivery systems. As the field progresses, this compound is poised to play a pivotal role in the development of novel therapeutics.